C.I. Disperse Blue 79
C.I. Disperse Blue 79
Brand Name:
Vulcanchem
CAS No.:
12239-34-8
VCID:
VC20996360
InChI:
InChI=1S/C24H27BrN6O10/c1-5-39-23-13-20(27-28-24-18(25)10-17(30(35)36)11-22(24)31(37)38)19(26-14(2)32)12-21(23)29(6-8-40-15(3)33)7-9-41-16(4)34/h10-13H,5-9H2,1-4H3,(H,26,32)
SMILES:
CCOC1=C(C=C(C(=C1)N=NC2=C(C=C(C=C2Br)[N+](=O)[O-])[N+](=O)[O-])NC(=O)C)N(CCOC(=O)C)CCOC(=O)C
Molecular Formula:
C24H27BrN6O10
Molecular Weight:
639.4 g/mol
C.I. Disperse Blue 79
CAS No.: 12239-34-8
Cat. No.: VC20996360
Molecular Formula: C24H27BrN6O10
Molecular Weight: 639.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 12239-34-8 |
|---|---|
| Molecular Formula | C24H27BrN6O10 |
| Molecular Weight | 639.4 g/mol |
| IUPAC Name | 2-[5-acetamido-N-(2-acetyloxyethyl)-4-[(2-bromo-4,6-dinitrophenyl)diazenyl]-2-ethoxyanilino]ethyl acetate |
| Standard InChI | InChI=1S/C24H27BrN6O10/c1-5-39-23-13-20(27-28-24-18(25)10-17(30(35)36)11-22(24)31(37)38)19(26-14(2)32)12-21(23)29(6-8-40-15(3)33)7-9-41-16(4)34/h10-13H,5-9H2,1-4H3,(H,26,32) |
| Standard InChI Key | VQIRFOAILLIZOY-UHFFFAOYSA-N |
| SMILES | CCOC1=C(C=C(C(=C1)N=NC2=C(C=C(C=C2Br)[N+](=O)[O-])[N+](=O)[O-])NC(=O)C)N(CCOC(=O)C)CCOC(=O)C |
| Canonical SMILES | CCOC1=C(C=C(C(=C1)N=NC2=C(C=C(C=C2Br)[N+](=O)[O-])[N+](=O)[O-])NC(=O)C)N(CCOC(=O)C)CCOC(=O)C |
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